Cas no 15171-48-9 (2-Methyl-1,2-oxaphospholan-5-one 2-oxide)

• Product Name: 2-Methyl-1,2-oxaphospholan-5-one 2-oxide
• CAS No: 15171-48-9
• MF: C₄H₇O₃P
• MW: 134.070342302322
• MDL: MFCD00044063
• CID: 215441
• PubChem ID: 84816
• Update Time: 2025-09-21

2-Methyl-1,2-oxaphospholan-5-one 2-oxide Chemical and Physical Properties

Names and Identifiers

• 1,2-Oxaphospholan-5-one,2-methyl-, 2-oxide
• 2-METHYL-1,2-OXAPHOSPHOLAN-5-ONE 2-OXIDE
• 2-Methyl-1-oxa-2,5-dioxo-2-phospholane
• 2-Methyl-2,5-dioxo-1,2-oxaphospholane
• Exolit PE 110
• Exolit PR 110
• Einecs 239-225-6
• 2-Methyl-5-oxo-1,2-oxaphospholane 2-oxide
• 2-Methyl-1,2-oxaphospholane-5-one 2-oxide
• 2-Methyl-1,2-oxaphospholane 5-one 2-oxide
• 2-methyl-2,5-dioxo-1,2-oxa-phospholane
• 2-methyl-2-oxo-1,2lambda5-oxaphospholan-5-one
• DTXSID40934335
• 15171-48-9
• 2-METHYL-1,2-OXAPHOSPHOLAN-5-ONE2-OXIDE
• LFMAOMQWCSTELR-UHFFFAOYSA-N
• 2-Methyl-1,2lambda~5~-oxaphospholane-2,5-dione
• AKOS006274049
• SCHEMBL1501504
• NS00052265
• 1,2-Oxaphospholan-5-one,2-methyl-,2-oxide
• FT-0691746
• 2-Methyl-1,2-oxaphospholan-5-one 2-oxide

• MDL： MFCD00044063
• Inchi： 1S/C4H7O3P/c1-8(6)3-2-4(5)7-8/h2-3H2,1H3
• InChI Key： LFMAOMQWCSTELR-UHFFFAOYSA-N
• SMILES： P1(C)(CCC(=O)O1)=O

Computed Properties

• Exact Mass: 134.01331
• Monoisotopic Mass: 134.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2
• XLogP3: -0.8

Experimental Properties

• Density: 1.26
• Melting Point: 97-98 ºC
• Boiling Point: 192 ºC
• Flash Point: 84 ºC
• Refractive Index: 1.426
• PSA: 43.37
• LogP: 0.84120
• Vapor Pressure: 0.5±0.4 mmHg at 25°C

2-Methyl-1,2-oxaphospholan-5-one 2-oxide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxaphospholanes